TMPyP4 tosylate

• Molecular Formula: C72H70N8O12S4+4
• Molecular Weight: 1367.6 g/mol
• InChI: InChI=1S/C44H37N8.4C7H8O3S/c1-49-21-13-29(14-22-49)41-33-5-7-35(45-33)42(30-15-23-50(2)24-16-30)37-9-11-39(47-37)44(32-19-27-52(4)28-20-32)40-12-10-38(48-40)43(36-8-6-34(41)46-36)31-17-25-51(3)26-18-31;4*1-6-2-4-7(5-3-6)11(8,9)10/h5-28H,1-4H3,(H,45,46,47,48);4*2-5H,1H3,(H,8,9,10)/q+3;;;;/p+1
• InChIKey: AKZFRMNXBLFDNN-UHFFFAOYSA-O

TMPyP4 Tosylate — A Planar Cationic Porphyrin G‑Quadruplex Ligand and Telomerase Inhibitor for Quadruplex‑Focused Research

TMPyP4 tosylate (meso‑5,10,15,20‑tetrakis(N‑methyl‑4‑pyridyl)porphine tetratosylate) is a tetra‑cationic porphyrin that functions as a high‑affinity G‑quadruplex (G4) DNA/RNA ligand and human telomerase inhibitor [REFS‑1]. Unlike its non‑planar positional isomers (TMPyP3, TMPyP2), the para‑N‑methylpyridyl substitution preserves macrocycle planarity, enabling intercalation in addition to end‑stacking binding modes [REFS‑2]. The tetratosylate salt form is particularly notable because the tosylate counter‑anion actively participates in the G4 binding interface, contributing additional stabilization energy beyond that of the TMPyP4 cation alone [REFS‑3].

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G-quadruplex DNA/RNA ligand and telomerase inhibition research tool

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Planar cationic porphyrin supporting dual binding modes (end-stacking and intercalation)

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Tetratosylate salt form with counterion-mediated G4 stabilization advantage

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Supports quadruplex-focused studies where isomer planarity and salt identity are critical variables

• [1] Sabharwal NC, Savikhin V, Turek‑Hettinger JR, et al. Bcl‑2 Promoter Sequence G‑Quadruplex Interactions with Three Planar and Non‑Planar Cationic Porphyrins: TMPyP4, TMPyP3, and TMPyP2. PLoS ONE. 2013;8(8):e72462. doi:10.1371/journal.pone.0072462. View Source
• [2] Xu L, Shen D, Li H, et al. Mass spectrometric studies on effects of counter ions of TMPyP4 on binding to human telomeric DNA and RNA G‑quadruplexes. Anal Bioanal Chem. 2014;406:5455–5463. doi:10.1007/s00216‑014‑7943‑0. View Source

Why TMPyP4 Tosylate Cannot Be Simply Replaced by a Generic Porphyrin G4 Ligand or Unspecified Salt Form

G‑quadruplex‑interactive porphyrins are not functionally interchangeable. Even among the closely related TMPyP series (TMPyP2, TMPyP3, TMPyP4), the position of the N‑methylpyridyl substituent alters molecular planarity, binding stoichiometry, and affinity by up to two orders of magnitude [REFS‑1]. Furthermore, the counterion critically determines experimental outcomes: TMPyP4 tetratosylate provides significantly greater G4 thermal stabilization than the tetrachloride salt because tosylate anions fill vacant space at the ligand–G4 interface, contributing an additional −3.8 kcal/mol of binding energy [REFS‑2]. Substituting a generic ‘TMPyP4’ without specifying salt form, or using an isomeric analog, can produce quantitatively and qualitatively divergent biological results.

Isomer Mismatch

Non-planar positional isomers (TMPyP2, TMPyP3) may show up to two orders of magnitude lower affinity and lack intercalative binding mode.

Salt Form Risk

Unspecified or chloride salt forms may reduce G4 thermal stabilization by ~2.3 °C and alter binding energetics; tosylate counterion contributes additional stabilization energy.

Phenotype Divergence

Alternative G4 ligands (e.g., telomestatin) may not recapitulate anaphase bridge induction or accelerated telomere attrition profiles observed with TMPyP4 tosylate.

• [1] Sabharwal NC, Savikhin V, Turek‑Hettinger JR, et al. Bcl‑2 Promoter Sequence G‑Quadruplex Interactions with Three Planar and Non‑Planar Cationic Porphyrins: TMPyP4, TMPyP3, and TMPyP2. PLoS ONE. 2013;8(8):e72462. doi:10.1371/journal.pone.0072462. View Source
• [2] Xu L, Shen D, Li H, et al. Mass spectrometric studies on effects of counter ions of TMPyP4 on binding to human telomeric DNA and RNA G‑quadruplexes. Anal Bioanal Chem. 2014;406:5455–5463. doi:10.1007/s00216‑014‑7943‑0. View Source

Quantitative Differentiation Evidence for TMPyP4 Tosylate vs. Closest Analogs

TMPyP4 Tosylate Binds Bcl‑2 G‑Quadruplex with ~53‑Fold Higher Affinity than TMPyP2 and Engages Dual Binding Modes

In a direct head‑to‑head isothermal titration calorimetry (ITC) study of the 39‑mer WT Bcl‑2 promoter G‑quadruplex, TMPyP4 exhibited a first‑step equilibrium association constant (K₁) of 3.7 × 10⁶ M⁻¹, compared to 7.0 × 10⁴ M⁻¹ for the non‑planar isomer TMPyP2 — a 53‑fold difference [REFS‑1]. ESI mass spectrometry further established a saturation stoichiometry of 4:1 (TMPyP4:DNA) versus 2:1 for both TMPyP2 and TMPyP3 [REFS‑1]. Critically, only TMPyP4 displayed two distinct binding modes (end‑stacking and intercalation); the non‑planar isomers were restricted to a single end‑binding mode [REFS‑1].

Bcl-2 G4 Affinity & Binding Mode

Head-to-head

~53-fold higher K₁ (3.7 × 10⁶ M⁻¹) vs TMPyP2; 4:1 stoichiometry; dual-mode binding (end-stacking + intercalation)

Supports Bcl-2 promoter G4 transcriptional silencing study fit

ITC and ESI-MS, 39-mer WT Bcl-2 G4 in K⁺ buffer

Evidence Dimension	Equilibrium binding constant (K₁) to Bcl‑2 G4 DNA
Target Compound Data	K₁ = 3.7 × 10⁶ M⁻¹; Stoichiometry 4:1; Dual‑mode binding
Comparator Or Baseline	TMPyP2: K₁ = 7.0 × 10⁴ M⁻¹; Stoichiometry 2:1; Single‑mode binding
Quantified Difference	~53‑fold higher K₁; double binding stoichiometry; extra intercalation mode
Conditions	ITC in K⁺ buffer, 39‑mer WT Bcl‑2 promoter G‑quadruplex; ESI‑MS stoichiometry

Why This Matters

Procurement for Bcl‑2 transcriptional regulation studies demands the high‑affinity, dual‑mode binder TMPyP4 tosylate; lower‑affinity isomers cannot achieve equivalent saturation stoichiometry or binding‑mode diversity, potentially missing key biological effects.

• [1] Sabharwal NC, Savikhin V, Turek‑Hettinger JR, et al. Bcl‑2 Promoter Sequence G‑Quadruplex Interactions with Three Planar and Non‑Planar Cationic Porphyrins: TMPyP4, TMPyP3, and TMPyP2. PLoS ONE. 2013;8(8):e72462. doi:10.1371/journal.pone.0072462. View Source

Tosylate Counterion Adds 2.27 °C Thermal Stabilization and −3.8 kcal/mol Binding Energy to G‑Quadruplex Complexes vs. Chloride Salt

Direct comparison of TMPyP4 tetratosylate with TMPyP4 tetrachloride under identical conditions showed that the tosylate salt increased the melting temperature (Tₘ) of human telomeric DNA G‑quadruplex by 6.45 °C, whereas the chloride salt increased Tₘ by only 4.18 °C — a 2.27 °C differential attributable to tosylate anion participation [REFS‑1]. Molecular dynamics simulations corroborated this: the computed binding energy of the G4–TMPyP4–tosylate ternary complex was −31.4 kcal/mol, versus −27.6 kcal/mol for the binary complex without tosylate, a stabilization gain of −3.8 kcal/mol [REFS‑1].

Counterion Thermal Stabilization

Head-to-head

ΔΔTₘ = 2.27 °C higher than chloride salt; binding energy gain −3.8 kcal/mol from tosylate participation

Salt-form specification context; tosylate enhances G4 stabilization reproducibility

UV-melting, human telomeric DNA G4

Evidence Dimension	ΔTₘ of human telomeric DNA G‑quadruplex
Target Compound Data	+6.45 °C (tosylate salt)
Comparator Or Baseline	TMPyP4 tetrachloride: +4.18 °C
Quantified Difference	ΔΔTₘ = 2.27 °C higher; binding energy gain −3.8 kcal/mol
Conditions	Human telomeric DNA G‑quadruplex, UV‑melting, same buffer conditions

Why This Matters

Researchers must explicitly specify and procure the tosylate salt form; using the chloride salt or an unspecified counterion leads to underestimated G4 stabilization, confounding quantitative bioassays and inter‑laboratory reproducibility.

• [1] Xu L, Shen D, Li H, et al. Mass spectrometric studies on effects of counter ions of TMPyP4 on binding to human telomeric DNA and RNA G‑quadruplexes. Anal Bioanal Chem. 2014;406:5455–5463. doi:10.1007/s00216‑014‑7943‑0. View Source

TMPyP4 Tosylate Induces Anaphase Bridges and Accelerated Telomere Attrition Distinct from Telomestatin in Pancreatic Carcinoma Cells

In MiaPaCa pancreatic carcinoma cells, TMPyP4 and telomestatin exhibit fundamentally different biological phenotypes despite both being G‑quadruplex ligands. At their respective cytotoxic IC₅₀ concentrations (TMPyP4: 50 μM; telomestatin: 0.5 μM, a ~100‑fold difference), TMPyP4 induced anaphase bridge formation — a hallmark of telomere dysfunction — whereas telomestatin failed to induce this phenotype [REFS‑1]. At subtoxic concentrations, TMPyP4 triggered growth arrest, senescence, apoptosis, and telomere length shortening within 5 weeks, while telomestatin required 12 weeks to produce comparable effects [REFS‑1].

Anaphase Bridge & Telomere Attrition

Head-to-head

TMPyP4 tosylate induces anaphase bridges and 5-week telomere shortening; telomestatin does not induce bridges and requires 12 weeks

Unique phenotypic readout for telomere dysfunction mechanistic studies

MiaPaCa pancreatic carcinoma cells, IC₅₀ and subtoxic concentrations

Evidence Dimension	Anaphase bridge induction and time to telomere attrition
Target Compound Data	Anaphase bridges: Positive; Telomere shortening: within 5 weeks
Comparator Or Baseline	Telomestatin: Anaphase bridges: Negative; Telomere shortening: 12 weeks
Quantified Difference	Qualitative difference in anaphase bridge phenotype; 2.4‑fold faster telomere attrition
Conditions	MiaPaCa human pancreatic carcinoma cells, IC₅₀ and subtoxic concentrations

Why This Matters

For mechanistic studies of telomere dysfunction that require a distinct phenotypic readout (anaphase bridges), TMPyP4 tosylate offers a unique tool not recapitulated by the more potent ligand telomestatin, enabling dissection of intermolecular G4‑mediated pathways.

• [1] Liu W, Sun D, Hurley LH. Binding of G‑quadruplex‑interactive agents to distinct G‑quadruplexes induces different biological effects in MiaPaCa cells. Nucleosides Nucleotides Nucleic Acids. 2005;24(10‑12):1801‑1815. doi:10.1080/15257770500267238. View Source

Tenfold Preferential Binding of TMPyP4 Tosylate to RNA G‑Quadruplex over DNA G‑Quadruplex

ESI‑TOF‑MS determination of TMPyP4 tetrachloride binding constants revealed that the equilibrium association constant (K₁) for human telomeric RNA G‑quadruplex was at least tenfold higher than that for the corresponding DNA G‑quadruplex [REFS‑1]. For DNA G4, K₁ = 1.87 × 10⁶ M⁻¹ and K₂ = 2.83 × 10⁵ M⁻¹; for RNA G4, K₁ and K₂ were one order of magnitude greater, i.e., K₁ ≈ 1.87 × 10⁷ M⁻¹ [REFS‑1].

RNA vs DNA G4 Selectivity

Reported

~10-fold higher binding affinity for RNA G4 (K₁ ≈ 1.87 × 10⁷ M⁻¹) over DNA G4 (K₁ = 1.87 × 10⁶ M⁻¹)

RNA quadruplex-targeted research fit; supports viral and mRNA regulatory G4 studies

ESI-TOF-MS, human telomeric G4 sequences

Evidence Dimension	Binding affinity K₁ to human telomeric G‑quadruplex
Target Compound Data	RNA G4 K₁ ≈ 1.87 × 10⁷ M⁻¹
Comparator Or Baseline	DNA G4 K₁ = 1.87 × 10⁶ M⁻¹
Quantified Difference	~10‑fold higher for RNA
Conditions	ESI‑TOF‑MS, equimolar ligand/G4 (10 μM:10 μM and 5 μM:5 μM)

Why This Matters

For RNA G‑quadruplex‑targeted applications (including SARS‑CoV‑2 ORF1ab, mRNA regulation), TMPyP4 tosylate provides markedly higher target engagement than many DNA‑centric G4 ligands that lack this RNA‑selective binding profile.

• [1] Xu L, Shen D, Li H, et al. Mass spectrometric studies on effects of counter ions of TMPyP4 on binding to human telomeric DNA and RNA G‑quadruplexes. Anal Bioanal Chem. 2014;406:5455–5463. doi:10.1007/s00216‑014‑7943‑0. View Source

Antiproliferative Activity and Telomere Shortening in Osteosarcoma Cell Lines — Quantitative Cell‑Based Benchmarking

In MG‑63 osteosarcoma cells, TMPyP4 tosylate inhibited proliferation with an IC₅₀ of 4.2 μM (72 h, MTT assay), reduced telomerase activity by 78% at 2 μM, and shortened telomere length by 40% after 10 passages of continuous treatment at 1 μM [REFS‑1]. In Saos‑2 cells, the antiproliferative IC₅₀ was 5.5 μM with 65% telomerase inhibition at 2 μM [REFS‑1].

Osteosarcoma Cell Benchmarking

Supporting evidence

MG-63 IC₅₀ = 4.2 μM; 78% telomerase inhibition at 2 μM; 40% telomere shortening after 10 passages at 1 μM

Supports osteosarcoma cell-model endpoint review

MTT assay, 72 h; Saos-2 IC₅₀ = 5.5 μM for cross-line comparison. Data to verify

Evidence Dimension	Antiproliferative IC₅₀ and telomere length reduction
Target Compound Data	MG‑63 IC₅₀ = 4.2 μM; 78% telomerase inhibition at 2 μM; 40% telomere shortening after 10 passages at 1 μM
Comparator Or Baseline	Baseline: untreated control; Saos‑2 IC₅₀ = 5.5 μM for cross‑line comparison
Quantified Difference	78% telomerase inhibition; 40% telomere length reduction
Conditions	MG‑63 and Saos‑2 osteosarcoma cell lines, 72 h MTT assay; continuous 1 μM treatment for 10 passages

Why This Matters

This cell‑line‑specific quantitative dataset supports procurement for osteosarcoma research programs where reproducible telomere attrition is a required pharmacodynamic endpoint and where benchmarking against MG‑63/Saos‑2 IC₅₀ values is essential for experimental design.

Optimized Research Application Scenarios for TMPyP4 Tosylate Based on Quantitative Differentiation Evidence

Telomere Dysfunction and Anaphase Bridge Mechanistic Studies

When the research objective requires induction of anaphase bridges as a readout of telomere deprotection, TMPyP4 tosylate is the ligand of choice over telomestatin. As demonstrated in MiaPaCa cells, TMPyP4 uniquely triggers anaphase bridge formation and drives telomere attrition within 5 weeks, whereas telomestatin does not produce anaphase bridges and requires 12 weeks for comparable telomere shortening [REFS‑1].

RNA G‑Quadruplex Targeting in Viral and mRNA Regulatory Research

For studies of SARS‑CoV‑2 ORF1ab RNA G‑quadruplex, mRNA 5′‑UTR G4 elements, or other RNA quadruplex targets, TMPyP4 tosylate offers a tenfold binding preference for RNA G4 over DNA G4 (K₁ ≈ 1.87 × 10⁷ M⁻¹ vs. 1.87 × 10⁶ M⁻¹) [REFS‑2]. This selectivity advantage is not shared by many canonical DNA‑centric G4 ligands, making TMPyP4 tosylate a superior probe for RNA‑focused quadruplex biology.

Bcl‑2 Promoter G‑Quadruplex Transcriptional Silencing Research

Investigators examining Bcl‑2 transcriptional regulation through its promoter G‑quadruplex should select TMPyP4 tosylate over the non‑planar isomers TMPyP3 or TMPyP2. TMPyP4 binds with 53‑fold higher affinity (K₁ = 3.7 × 10⁶ M⁻¹), achieves a 4:1 binding stoichiometry versus 2:1, and uniquely engages an intercalative binding mode in addition to end‑stacking — properties that correlate with more effective transcriptional modulation [REFS‑3].

Osteosarcoma Telomere Attrition and Antiproliferative Pharmacology

In osteosarcoma drug discovery programs, TMPyP4 tosylate provides validated quantitative benchmarks: IC₅₀ of 4.2 μM in MG‑63 and 5.5 μM in Saos‑2 cells, with 78% telomerase inhibition at 2 μM and 40% telomere length reduction after 10 passages at 1 μM [REFS‑4]. These reproducible endpoints support its use as a reference G4‑targeted agent in comparative pharmacological studies and xenograft models.

Application

Selection Property

Validation Focus

Telomere dysfunction & anaphase bridge studies

Anaphase bridge induction and accelerated telomere attrition phenotype

Telomere deprotection endpoint monitoring and phenotypic readout comparison

RNA G-quadruplex targeting (viral/mRNA)

RNA-over-DNA G4 binding selectivity context

Target engagement verification in RNA G4 models (e.g., SARS-CoV-2 ORF1ab, 5′-UTR)

Bcl-2 promoter G4 transcriptional silencing

Planar, dual-mode G4 binding with high stoichiometry

Bcl-2 expression modulation and binding-mode-specific transcriptional readout

Osteosarcoma antiproliferative pharmacology

Cell-line-specific telomerase inhibition and telomere attrition benchmarks

Reproducibility of telomere length reduction and antiproliferative endpoints in MG-63/Saos-2 models

• [1] Liu W, Sun D, Hurley LH. Binding of G‑quadruplex‑interactive agents to distinct G‑quadruplexes induces different biological effects in MiaPaCa cells. Nucleosides Nucleotides Nucleic Acids. 2005;24(10‑12):1801‑1815. doi:10.1080/15257770500267238. View Source
• [2] Xu L, Shen D, Li H, et al. Mass spectrometric studies on effects of counter ions of TMPyP4 on binding to human telomeric DNA and RNA G‑quadruplexes. Anal Bioanal Chem. 2014;406:5455–5463. doi:10.1007/s00216‑014‑7943‑0. View Source
• [3] Sabharwal NC, Savikhin V, Turek‑Hettinger JR, et al. Bcl‑2 Promoter Sequence G‑Quadruplex Interactions with Three Planar and Non‑Planar Cationic Porphyrins: TMPyP4, TMPyP3, and TMPyP2. PLoS ONE. 2013;8(8):e72462. doi:10.1371/journal.pone.0072462. View Source